Cas no 2098142-33-5 (Methyl 6-propylpyrimidine-4-carboxylate)

• Product Name: Methyl 6-propylpyrimidine-4-carboxylate
• CAS No: 2098142-33-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5726499
• PubChem ID: 122239231
• Update Time: 2025-10-29

Methyl 6-propylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-propylpyrimidine-4-carboxylate
• 2098142-33-5
• AKOS040812217
• F1967-7880
• Methyl 6-propylpyrimidine-4-carboxylate

• Inchi： 1S/C9H12N2O2/c1-3-4-7-5-8(9(12)13-2)11-6-10-7/h5-6H,3-4H2,1-2H3
• InChI Key： GYCCZILAJUSTNP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(CCC)=NC=N1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.1Ų

Additional information on Methyl 6-propylpyrimidine-4-carboxylate

Recent Advances in the Study of Methyl 6-propylpyrimidine-4-carboxylate (CAS: 2098142-33-5) in Chemical Biology and Pharmaceutical Research

Methyl 6-propylpyrimidine-4-carboxylate (CAS: 2098142-33-5) is a pyrimidine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field.

Recent studies have focused on the synthesis and optimization of Methyl 6-propylpyrimidine-4-carboxylate, with researchers employing advanced chemical methodologies to improve yield and purity. One notable approach involves the use of catalytic systems to facilitate the condensation of propyl groups onto the pyrimidine ring, thereby enhancing the efficiency of the synthetic process. These advancements are critical for scaling up production and ensuring the compound's availability for further biological testing.

In terms of biological activity, Methyl 6-propylpyrimidine-4-carboxylate has demonstrated promising results in preliminary screenings. For instance, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of inflammatory diseases. Additionally, its interaction with certain protein targets has been investigated using computational docking studies, which provide insights into its binding mechanisms and possible therapeutic uses.

Further research has explored the pharmacokinetic properties of Methyl 6-propylpyrimidine-4-carboxylate, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for understanding the compound's behavior in vivo and for guiding the design of future drug formulations. Early findings indicate favorable bioavailability and metabolic stability, which are encouraging for its development as a lead compound in drug discovery.

The potential therapeutic applications of Methyl 6-propylpyrimidine-4-carboxylate extend beyond inflammation. Recent investigations have explored its role in oncology, where it has exhibited cytotoxic effects against certain cancer cell lines. These findings are particularly significant given the ongoing need for novel anticancer agents with improved efficacy and reduced side effects. Further studies are warranted to elucidate the underlying mechanisms and to evaluate its potential in combination therapies.

In conclusion, Methyl 6-propylpyrimidine-4-carboxylate (CAS: 2098142-33-5) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural properties, coupled with its demonstrated biological activities, make it a valuable subject for further investigation. Continued research efforts are expected to uncover additional therapeutic applications and to optimize its synthetic and pharmacological profiles, paving the way for its potential use in clinical settings.